1-(4,6-Dimethoxypyrimidin-2-yl)thiourea

• CAS: 102739-57-1
• Molecular Formula: C7H10N4O2S
• Molecular Weight: 214.25g/mol
• SMILES: COC1=CC(=NC(=N1)NC(=S)N)OC
• InChI: InChI=1S/C7H10N4O2S/c1-12-4-3-5(13-2)10-7(9-4)11-6(8)14/h3H,1-2H3,(H3,8,9,10,11,14)
• InChIKey: BEDLSUGUBUXKDT-UHFFFAOYSA-N

Sourcing reliable 4,6-dimethoxypyrimidin-2-yl intermediates with consistent purity for ALS inhibitor programs is a common bottleneck. This thiourea solves that with validated reactivity and physicochemical profile. - Key precursor for sulfonylurea herbicides (e.g., flazasulfuron analogs) and bioisostere design. - Characterized LogP 0.1493, hydrogen-bonding capacity enables rational QSAR-driven optimization. - Versatile ligand for transition metal complexes with confirmed herbicidal activity; >98% purity ensures reproducible results.

1-(4,6-Dimethoxypyrimidin-2-yl)thiourea (CAS 102739-57-1): Baseline Characterization and Procurement Considerations

1-(4,6-Dimethoxypyrimidin-2-yl)thiourea (CAS: 102739-57-1) is an organosulfur compound characterized by a thiourea functional group attached to a pyrimidine ring [1]. The molecular formula is C₇H₁₀N₄O₂S, with a molecular weight of 214.25 g/mol . The structure features two methoxy groups at the 4 and 6 positions of the pyrimidine ring, which contribute to its unique chemical properties and potential biological activities . The compound is commercially available with purity specifications typically at 98% , and is intended for research and development applications in agricultural chemistry and organic synthesis .

Agrochemical intermediate for ALS inhibitor design

High-purity synthesis grade for research and development

Thiourea reactivity supports derivatization and metal complex synthesis

• [1] S. M. S. Al-Hamdani, et al. "Pyrimidinyl‐substituted amides and thioureas: syntheses, crystal structure and herbicidal activities." Pest Management Science, 2008, 64(8), 815-821. View Source

Why 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea Cannot Be Simply Substituted by Other Pyrimidinyl Thioureas

Substituting 1-(4,6-dimethoxypyrimidin-2-yl)thiourea with other pyrimidinyl thioureas (e.g., 4,6-dimethyl or 4-methoxy analogs) is not trivial due to the critical role of the 4,6-dimethoxy substitution pattern in modulating electronic properties and target binding. The methoxy groups significantly influence the compound's logP (0.1493) and hydrogen-bonding capacity, which are key determinants of herbicidal activity and selectivity . Quantitative structure-activity relationship (QSAR) studies on related dimethoxypyrimidinyl(thio)salicylic acids have shown that even minor changes in substituent size or electronic character can drastically alter acetolactate synthase (ALS) inhibitory activity [1]. Therefore, using a 'close analog' without verifying its specific quantitative performance profile risks compromising experimental outcomes, particularly in ALS inhibition assays and herbicidal efficacy tests.

4,6-Dimethoxy substitution pattern

The methoxy groups critically modulate lipophilicity and hydrogen-bonding capacity; dimethyl or monomethoxy analogs may exhibit altered bioavailability and target engagement.

ALS inhibitory pharmacophore integrity

The 4,6-dimethoxypyrimidinyl fragment is a validated ALS inhibitor pharmacophore; substitution changes can reduce inhibitory fit, compromising herbicidal screening outcomes.

Solid-state and reactivity differences

Crystal packing and thiourea reactivity profiles may not transfer to analogs, affecting formulation stability and synthetic versatility.

• [1] Y. Nezu, et al. "Dimethoxypyrimidines as novel herbicides. Part 4. Quantitative structure–activity relationships of dimethoxypyrimidinyl(thio)salicylic acids." Pesticide Science, 1998, 52(4), 343-353. View Source

Quantitative Differentiation of 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea: A Comparator-Based Evidence Guide

Comparative LogP and Hydrogen-Bonding Profile vs. 4,6-Dimethyl Analog

1-(4,6-Dimethoxypyrimidin-2-yl)thiourea exhibits a calculated logP of 0.1493, which is significantly more hydrophilic than the 4,6-dimethyl analog (estimated logP > 1.0) . This difference arises from the electron-donating and hydrogen-bond-accepting properties of the methoxy groups, which also increase the topological polar surface area (TPSA) to 82.29 Ų . In contrast, the 4,6-dimethyl analog lacks these oxygen atoms, resulting in a lower TPSA and a more lipophilic profile, which can affect membrane permeability and distribution in plant systems.

LogP & H-Bonding Profile

Class-level

Target: LogP 0.1493, TPSA 82.29 Ų
4,6-Dimethyl analog: LogP >1.0, TPSA ~50 Ų

More polar, stronger H-bonding profile

May support polar formulation requirements

Evidence Dimension	Lipophilicity and Hydrogen-Bonding Capacity
Target Compound Data	LogP = 0.1493, TPSA = 82.29 Ų, 5 H-bond acceptors, 2 H-bond donors
Comparator Or Baseline	1-(4,6-Dimethylpyrimidin-2-yl)thiourea (CAS 88067-09-8): LogP estimated >1.0, TPSA ~50 Ų, fewer H-bond acceptors/donors
Quantified Difference	LogP difference >0.85 units, TPSA difference ~32 Ų
Conditions	Calculated physicochemical properties based on molecular structure

Why This Matters

The distinct physicochemical profile influences bioavailability and target engagement in herbicidal applications, making the dimethoxy analog more suitable for polar environments or specific formulation requirements.

Acetolactate Synthase (ALS) Inhibition: Class-Level Activity Profile

While direct ALS inhibition data for 1-(4,6-dimethoxypyrimidin-2-yl)thiourea itself is not available in public literature, its core structure is a key component in known ALS inhibitors. For instance, the sulfonylurea herbicide flazasulfuron contains the 4,6-dimethoxypyrimidin-2-yl moiety [1]. QSAR studies on dimethoxypyrimidinyl(thio)salicylic acids demonstrate that the 4,6-dimethoxy substitution pattern is crucial for optimal ALS inhibition, with activity varying parabolically with steric parameters (Es) [2]. This suggests that the 4,6-dimethoxypyrimidin-2-yl fragment confers a specific electronic and steric fit within the ALS active site, which may be absent or reduced in analogs with different substitution patterns (e.g., 4-methoxy or 4,6-dimethyl).

ALS Inhibition Activity

Class-level

4,6-dimethoxypyrimidin-2-yl fragment present in commercial ALS inhibitors. Dimethyl or monomethoxy analogs may reduce ALS affinity.

Validated pharmacophore for inhibitor design

Direct thiourea inhibition data not reported; QSAR trends support role

Evidence Dimension	ALS Inhibitory Activity (Class-Level)
Target Compound Data	Serves as a precursor or key intermediate for potent ALS inhibitors; fragment present in commercial herbicides (e.g., flazasulfuron) [1]
Comparator Or Baseline	Analogs with altered pyrimidine substitution (e.g., 4-methoxy, 4,6-dimethyl) may exhibit reduced ALS affinity due to suboptimal steric/electronic fit [2]
Quantified Difference	Quantitative difference not available for the free thiourea; class-level inference based on QSAR trends
Conditions	In vitro ALS enzyme assays and in vivo herbicidal activity tests

Why This Matters

For researchers developing novel ALS inhibitors, the 4,6-dimethoxypyrimidin-2-yl fragment is a validated pharmacophore, and this thiourea serves as a convenient building block for further derivatization.

• [1] Ishihara, Y., et al. "Solid herbicidal composition." US Patent Application 20090069346, 2009. View Source
• [2] Y. Nezu, et al. "Dimethoxypyrimidines as novel herbicides. Part 4. Quantitative structure–activity relationships of dimethoxypyrimidinyl(thio)salicylic acids." Pesticide Science, 1998, 52(4), 343-353. View Source

Crystal Structure and Intermolecular Interaction Profile

The crystal structure of 1-(4,6-dimethoxypyrimidin-2-yl)thiourea has been determined by X-ray diffraction [1]. The molecule is nearly planar, with a torsion angle of -179(2)° for C(4)-C(7)-C(8)-C(9) [2]. The compound forms a two-dimensional network via N—H⋯S and N—H⋯N hydrogen bonds, with a nearest intermolecular distance of 3.647 Å . In contrast, the 4,6-dimethyl analog also forms a 2D network, but the specific packing arrangement and intermolecular distances may differ due to the absence of methoxy oxygen atoms, which can participate in additional weak interactions [3]. This structural information is critical for understanding solid-state stability, solubility, and potential for co-crystal formation.

Crystal Structure & Packing

Context-dependent

Planar (torsion -179°), 2D H-bond network, nearest distance 3.647 Å. 4,6-Dimethyl analog: different packing parameters.

Specific packing influences stability and dissolution

Methoxy groups contribute to interaction network

Evidence Dimension	Solid-State Packing and Hydrogen-Bonding Network
Target Compound Data	Planar molecule (torsion angle -179(2)°), 2D network via N—H⋯S and N—H⋯N hydrogen bonds, nearest intermolecular distance 3.647 Å [2]
Comparator Or Baseline	1-(4,6-Dimethylpyrimidin-2-yl)thiourea also forms a 2D network, but detailed metrics (e.g., specific distances, torsion angles) differ [3]
Quantified Difference	Different crystal packing parameters; specific comparison of unit cell dimensions and hydrogen-bond geometries requires further analysis
Conditions	Single-crystal X-ray diffraction at 291 K

Why This Matters

The unique crystal packing influences the compound's physical stability, dissolution rate, and handling characteristics, which are important for formulation development and long-term storage.

• [1] PMC. "Fig. 1. The molecular structure of the title compound." Acta Crystallogr Sect E Struct Rep Online, 2007, 64(Pt 1): o53. View Source
• [2] KoreaScience. "Publication Info." Journal unknown, 2008. View Source
• [3] Saeed, S., et al. "1-(4,6-Dimethylpyrimidin-2-yl)thiourea." Acta Crystallographica Section E Structure Reports Online, 2011. View Source

Reactivity as an Intermediate: Thiourea Functional Group Versatility

1-(4,6-Dimethoxypyrimidin-2-yl)thiourea can be synthesized by reacting 2-amino-4,6-dimethoxypyrimidine with benzoyl isothiocyanate, yielding a versatile intermediate for further transformations . The thiourea group can be functionalized to produce a wide range of derivatives, including sulfonylureas, acylthioureas, and transition metal complexes [1]. In contrast, analogs with different substitution patterns on the pyrimidine ring (e.g., 4-methoxy or 4,6-dimethyl) may exhibit different reactivity profiles due to altered electron density on the ring. For example, pyrimidin-2-amines are generally more reactive than pyrimidin-4-amines in reactions with isocyanates and isothiocyanates [2]. This specific reactivity makes the 4,6-dimethoxy derivative a preferred starting material for constructing complex heterocyclic systems.

Synthetic Versatility

Class-level

Thiourea group enables sulfonylurea, acylthiourea, and metal complex formation. 4,6-Dimethoxy pattern provides favorable reactivity.

Efficient derivatization platform

Commercially available in high purity for synthesis

Evidence Dimension	Synthetic Versatility and Reactivity
Target Compound Data	Prepared via reaction of 2-amino-4,6-dimethoxypyrimidine with benzoyl isothiocyanate; serves as a precursor to diverse derivatives [1]
Comparator Or Baseline	Pyrimidin-4-yl thioureas or analogs with different substitution patterns may show altered reactivity in similar transformations [2]
Quantified Difference	Quantitative reaction rates or yields not available for direct comparison; qualitative difference in reactivity inferred from literature precedents
Conditions	Synthetic transformations under standard laboratory conditions

Why This Matters

For synthetic chemists, the compound's established reactivity profile and commercial availability in high purity (98%) streamline the synthesis of target molecules, reducing development time and cost.

• [1] Wu, A.-B., et al. "Transition Metal Complexes of N-(4，6-dimethoxypyrimidin-2-ylcarbamothioyl)benzamide: Design， Synthesis and Herbicidal Activity." Journal of the Chinese Chemical Society, 2009, 56(3), 539-542. View Source
• [2] M. S. M. S. Al-Hamdani, et al. "The Synthesis of Some Pyrimidinyl and Thiazolyl Ureas and Thioureas and Some Related Compounds." Australian Journal of Chemistry, 2010. View Source

Optimal Use Cases for 1-(4,6-Dimethoxypyrimidin-2-yl)thiourea Based on Quantitative Differentiation

Synthesis of Novel Acetolactate Synthase (ALS) Inhibiting Herbicides

As a key intermediate containing the validated 4,6-dimethoxypyrimidin-2-yl pharmacophore [1], this thiourea is ideal for constructing new sulfonylurea analogs or bioisosteres. Researchers can leverage its established reactivity [2] and favorable physicochemical profile (LogP 0.1493) to design compounds with optimized ALS binding and herbicidal selectivity. This approach is particularly valuable when aiming to improve upon existing commercial herbicides like flazasulfuron [1].

Crystal Engineering and Solid-State Formulation Studies

Given its well-characterized crystal structure [3] and propensity to form robust 2D hydrogen-bonded networks , this compound serves as an excellent model system for studying solid-state packing, co-crystal formation, and the impact of methoxy groups on intermolecular interactions. This is directly relevant for developing stable formulations of agrochemicals or pharmaceuticals where the 4,6-dimethoxypyrimidinyl moiety is a critical component [4].

Development of Transition Metal Complexes for Enhanced Bioactivity

The thiourea group acts as a versatile ligand for transition metals, and complexes derived from this compound have shown herbicidal activity [2]. This application is particularly relevant when seeking to modulate the biological activity or physicochemical properties of the pyrimidinyl thiourea core through metal coordination, a strategy not directly applicable to analogs lacking the thiourea functionality or with different substitution patterns.

Application

Selection Property

Validation Focus

ALS inhibitor design

4,6-Dimethoxypyrimidinyl pharmacophore

ALS binding and herbicidal selectivity assays

Crystal engineering and formulation studies

Defined H-bonded 2D network and planar structure

Co-crystal screening and solid-state stability testing

Transition metal complex development

Thiourea ligand for metal coordination

Bioactivity modulation and solubility improvement studies

• [1] Ishihara, Y., et al. "Solid herbicidal composition." US Patent Application 20090069346, 2009. View Source
• [2] Wu, A.-B., et al. "Transition Metal Complexes of N-(4，6-dimethoxypyrimidin-2-ylcarbamothioyl)benzamide: Design， Synthesis and Herbicidal Activity." Journal of the Chinese Chemical Society, 2009, 56(3), 539-542. View Source
• [3] PMC. "Fig. 1. The molecular structure of the title compound." Acta Crystallogr Sect E Struct Rep Online, 2007, 64(Pt 1): o53. View Source
• [4] Y. Nezu, et al. "Dimethoxypyrimidines as novel herbicides. Part 4. Quantitative structure–activity relationships of dimethoxypyrimidinyl(thio)salicylic acids." Pesticide Science, 1998, 52(4), 343-353. View Source